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Compound of Interest

Compound Name: 1,2,5,6-Tetrabromocyclooctane

Cat. No.: B184711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,5,6-Tetrabromocyclooctane (TBCO) is a brominated flame retardant (BFR) that has been

introduced as a replacement for other BFRs, such as hexabromocyclododecane (HBCD),

which have been restricted due to their environmental persistence and toxicity. As a "novel"

brominated flame retardant (NBFR), understanding the environmental fate of TBCO is crucial

for assessing its potential risks to ecosystems and human health. This technical guide provides

a comprehensive overview of the current knowledge on the environmental degradation,

persistence, and bioaccumulation potential of TBCO, based on available scientific literature.

Physicochemical Properties of 1,2,5,6-
Tetrabromocyclooctane
TBCO is a cycloaliphatic BFR with the chemical formula C8H12Br4. It exists as two

diastereomers: α-TBCO and β-TBCO. A key characteristic of TBCO is its thermal lability, which

can lead to the interconversion of these diastereomers at elevated temperatures, posing

challenges for its analysis in environmental matrices.[1][2]
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Property Value Source

Molecular Formula C8H12Br4 [3][4]

Molecular Weight 427.8 g/mol [3]

CAS Number 3194-57-8 [3][5]

Isomerism
Exists as α- and β-

diastereomers
[1][2]

Thermal Stability

Thermally labile, with

interconversion of

diastereomers

[1][2]

Environmental Degradation Pathways
The environmental fate of TBCO is determined by its susceptibility to various degradation

processes, including biodegradation, photodegradation, and hydrolysis. While specific data for

TBCO is limited, studies on other NBFRs provide insights into its potential degradation

pathways.

Biodegradation
Microbial transformation is a key pathway for the degradation of many organic pollutants.

Limited research has specifically investigated the biodegradation of TBCO. One study has

shown that the β-isomer of TBCO can be microbially transformed by the anaerobic bacterium

Dehalococcoides mccartyi strain CG1.[6] This suggests that anaerobic microbial degradation

may be a relevant fate process for TBCO in anoxic environments such as sediments and some

soils.
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Caption: Proposed anaerobic biodegradation pathway for β-TBCO.

Photodegradation
Photodegradation, or the breakdown of chemicals by light, can be a significant degradation

pathway for pollutants in surface waters and on soil surfaces. While specific photodegradation

studies for TBCO are scarce, research on other NBFRs indicates that phototransformation can

occur. For instance, a study on five other NBFRs demonstrated that they undergo

photochemical transformation under simulated sunlight, with half-lives ranging from 1.5 to 12.0

days in summer and 17.1 to 165.0 days in winter.[7] The primary photodegradation mechanism

for other BFRs often involves debromination and cleavage of ether bonds.[7]

Comparative Photodegradation Half-Lives of Novel BFRs (as a proxy)

Compound Half-life (Summer) Half-life (Winter) Source

ATE 1.5 - 2.5 d 17.1 - 28.5 d [7]

BATE 2.0 - 3.0 d 22.8 - 34.2 d [7]

DPTE 3.0 - 4.5 d 34.2 - 51.3 d [7]

BTBPE 1.5 - 2.2 d 17.1 - 25.1 d [7]

TTBP-TAZ 8.0 - 12.0 d 91.2 - 136.8 d [7]

Note: Data is for other

NBFRs and serves as

an indicator of

potential

photodegradation

rates.

Hydrolysis
Hydrolysis is the chemical breakdown of a compound due to reaction with water. For many

halogenated organic compounds, hydrolysis can be a slow process. There is currently a lack of

specific data on the hydrolysis rate of TBCO. General studies on other cycloaliphatic
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brominated compounds suggest that the stability to hydrolysis can vary depending on the

molecular structure.

Persistence and Bioaccumulation
The limited available data suggests that TBCO has the potential to be persistent in the

environment. The observation of β-TBCO degradation in soils over a 360-day period indicates

a degree of persistence.[1] Concerns about the bioaccumulation of NBFRs, including TBCO,

have been raised due to their hydrophobic nature.[8] However, specific bioaccumulation factors

(BAFs) and bioconcentration factors (BCFs) for TBCO are not well-documented in the

literature.

Experimental Protocols
Detailed experimental protocols for assessing the environmental fate of TBCO are not widely

published. However, standardized methods for evaluating the degradation and bioaccumulation

of other persistent organic pollutants can be adapted.

Biodegradation Testing
Experimental Workflow for Soil Biodegradation Study

Soil Collection
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(Controlled Conditions) Periodic Sampling Solvent Extraction GC/MS or LC/MS Analysis Data Analysis

(Half-life Calculation)
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Caption: General workflow for a soil biodegradation experiment.

A typical soil biodegradation study involves:

Soil Collection and Preparation: Soil is collected from a relevant site, sieved, and

characterized for properties such as pH, organic carbon content, and microbial biomass.

Spiking: The soil is spiked with a known concentration of TBCO, often using a carrier solvent

that is subsequently evaporated.
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Incubation: The spiked soil is incubated under controlled conditions of temperature and

moisture. Both aerobic and anaerobic conditions can be simulated.

Sampling and Extraction: Soil samples are taken at various time points and extracted with an

appropriate organic solvent to recover TBCO and any degradation products.

Analysis: The extracts are analyzed using gas chromatography-mass spectrometry (GC-MS)

or liquid chromatography-mass spectrometry (LC-MS) to quantify the remaining TBCO and

identify metabolites.

Data Analysis: The disappearance of TBCO over time is used to calculate its degradation

half-life in the soil.

Photodegradation Testing
A general protocol for assessing photodegradation in an aqueous solution includes:

Solution Preparation: A solution of TBCO in a solvent (e.g., hexane or methanol) or in water

with a co-solvent is prepared.

Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a

xenon lamp). Control samples are kept in the dark.

Sampling: Aliquots of the solution are taken at different time intervals.

Analysis: The concentration of TBCO in the samples is determined by LC-MS or GC-MS.

Kinetics Analysis: The degradation rate and half-life are calculated from the change in

concentration over time.

Analytical Methods
The analysis of TBCO in environmental samples is challenging due to the thermal

interconversion of its α- and β-diastereomers.[1][2] Gas chromatography (GC) methods with

high injector temperatures can cause this isomerization, leading to inaccurate quantification of

the individual diastereomers.

Recommended Analytical Techniques:
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Liquid Chromatography-Mass Spectrometry (LC-MS): This is often the preferred method as it

avoids the high temperatures that cause thermal degradation and isomerization.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): If GC-MS is used, careful optimization

of the injector temperature and the use of shorter columns are necessary to minimize the

interconversion of diastereomers.[1]

Conclusion and Knowledge Gaps
The environmental fate of 1,2,5,6-tetrabromocyclooctane is an area with significant

knowledge gaps. While it is known to be a thermally labile compound with the potential for

microbial degradation under anaerobic conditions, comprehensive data on its persistence,

bioaccumulation, and degradation rates under various environmental conditions are lacking.

Further research is urgently needed to fully assess the environmental risks associated with this

novel brominated flame retardant. Key areas for future investigation include:

Determining the biodegradation rates and pathways of TBCO in different environmental

compartments (soil, sediment, water) under both aerobic and anaerobic conditions.

Quantifying the photodegradation kinetics and identifying the photoproducts of TBCO in

aqueous systems and on surfaces.

Measuring the hydrolysis rate of TBCO under environmentally relevant conditions.

Conducting bioaccumulation studies in aquatic and terrestrial organisms to determine its

potential to enter the food chain.

A more complete understanding of these factors is essential for the responsible management

and regulation of TBCO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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